Cas no 2228432-32-2 (1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2228432-32-2
• MF: C₉H₈BrF₃O₂
• MW: 285.057832717896
• CID: 5946090
• PubChem ID: 165653782
• Update Time: 2025-05-19

1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol
• 2228432-32-2
• EN300-1945380

• Inchi： 1S/C9H8BrF3O2/c1-15-8-5(7(14)9(12)13)2-4(10)3-6(8)11/h2-3,7,9,14H,1H3
• InChI Key： APSPQEJEQBWIFU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C(F)F)O)OC)F

Computed Properties

• Exact Mass: 283.96598g/mol
• Monoisotopic Mass: 283.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol

Introduction to 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol (CAS No. 2228432-32-2)

1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol is a sophisticated organic compound characterized by its unique structural and chemical properties. This molecule, identified by the CAS number 2228432-32-2, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and molecular design. The compound’s structure incorporates multiple functional groups, including a bromo substituent, a fluoro atom, and a methoxy group, which contribute to its distinct reactivity and utility in synthetic chemistry.

The presence of these functional groups makes 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol a versatile intermediate in the synthesis of more complex molecules. The bromo atom, for instance, can participate in various coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many bioactive compounds. Similarly, the fluoro substituent is known for its ability to modulate metabolic stability and binding affinity in drug molecules, making it a valuable feature in medicinal chemistry.

The methoxy group adds another layer of functionality, influencing both the electronic properties of the aromatic ring and the overall solubility of the compound. These features collectively make 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceuticals due to their unique physicochemical properties. Fluorine atoms can enhance the lipophilicity of drug candidates, improve their metabolic stability, and alter their interaction with biological targets. The incorporation of fluorine into drug molecules has been associated with increased bioavailability and reduced susceptibility to degradation by enzymes. For example, fluoroquinolones and statins are well-known classes of drugs where fluorine atoms play a crucial role in their efficacy.

The specific arrangement of functional groups in 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol suggests potential applications in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. Kinase inhibitors often require precise molecular architectures to achieve high selectivity and potency. The combination of a bromo, fluoro, and methoxy substituent provides a scaffold that can be further modified to target specific kinases involved in disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental synthesis. Molecular modeling studies have shown that compounds containing similar structural motifs to 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol can interact with protein targets through hydrophobic interactions and hydrogen bonding. These insights have guided the design of novel inhibitors with improved pharmacokinetic profiles.

The synthesis of 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or cross-coupling techniques. The use of advanced catalytic systems has streamlined these processes, making it feasible to produce complex molecules on a larger scale.

In conclusion, 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-ol represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reported applications make it a valuable building block for the development of new drugs targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this are likely to play an increasingly important role in medicinal chemistry.